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Introduction

Cis-3,5-dimethylmorpholine hydrochloride is a substituted morpholine derivative of interest
in pharmaceutical and chemical research. As with any chemical entity intended for use in a
regulated environment, comprehensive characterization is a critical step to ensure its identity,
purity, and quality. This application note provides a detailed guide to the analytical methods for
the structural elucidation and purity assessment of cis-3,5-dimethylmorpholine
hydrochloride. The protocols described herein are based on established principles of
analytical chemistry and are designed to be robust and reliable.

The molecular structure of cis-3,5-dimethylmorpholine hydrochloride is presented in Figure
1. The presence of a chiral center and a hydrochloride salt form necessitates a multi-faceted
analytical approach.

Figure 1: Chemical Structure of Cis-3,5-dimethylmorpholine Hydrochloride (A 2D chemical
structure image of cis-3,5-dimethylmorpholine hydrochloride would be placed here in a full
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Physicochemical Properties:

Property Value Source
Molecular Formula C6H14CINO [1]
Molecular Weight 151.63 g/mol [1]
CAS Number 154596-17-5 [2]

Analytical Workflow

A comprehensive characterization of cis-3,5-dimethylmorpholine hydrochloride involves a
series of orthogonal analytical techniques to confirm its structure and assess its purity. The
following diagram illustrates a recommended analytical workflow.
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Caption: Recommended analytical workflow for the characterization of cis-3,5-
dimethylmorpholine hydrochloride.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of
organic molecules. Both *H and 3C NMR are essential for the characterization of cis-3,5-
dimethylmorpholine hydrochloride.

'H NMR Spectroscopy

Principle: *H NMR provides information about the number of different types of protons, their
chemical environment, and their connectivity. The cis-conformation of the methyl groups will
influence the coupling constants and chemical shifts of the morpholine ring protons. The
protonation of the nitrogen atom will cause a downfield shift of the adjacent protons.[3]

Protocol:

o Sample Preparation: Dissolve 5-10 mg of cis-3,5-dimethylmorpholine hydrochloride in
0.6 mL of a suitable deuterated solvent (e.g., DMSO-ds, D20, or MeOD). DMSO-ds is often
preferred for hydrochloride salts as it allows for the observation of the N-H proton.

e Instrument: A 400 MHz or higher field NMR spectrometer.

e Parameters:

[e]

Pulse Program: Standard 1D proton.

o

Number of Scans: 16-64 (depending on sample concentration).

[¢]

Relaxation Delay: 1-2 seconds.

[¢]

Spectral Width: 0-12 ppm.

o Data Processing: Apply Fourier transformation, phase correction, and baseline correction.
Reference the spectrum to the residual solvent peak.

Expected *H NMR Spectral Data (Predicted):
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Approximate

Protons Multiplicity Chemical Shift Integration
(ppm)

NH2* Broad singlet 8.0-9.5(in DMSO-ds) 2H

CH-CHs Multiplet 3.0-35 2H

O-CH:z Multiplet 3.6-4.0 4H

CHs Doublet 11-13 6H

Note: Chemical shifts are predictions and may vary based on the solvent and experimental

conditions. The methylene protons of the morpholine ring may exhibit complex splitting patterns

due to the chair conformation and cis/trans relationships.[4][5]

3C NMR Spectroscopy

Principle: 13C NMR provides information about the number of different types of carbon atoms in

the molecule.

Protocol:

o Sample Preparation: Use the same sample prepared for *H NMR.

e Instrument: A 400 MHz or higher field NMR spectrometer (operating at ~100 MHz for 13C).

e Parameters:

o

[¢]

[¢]

[e]

Spectral Width: 0-100 ppm.

Number of Scans: 1024 or more.

Relaxation Delay: 2-5 seconds.

Pulse Program: Standard 1D carbon with proton decoupling.

o Data Processing: Apply Fourier transformation, phase correction, and baseline correction.

Reference the spectrum to the solvent peak.
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Expected 3C NMR Spectral Data (Predicted):

Carbon Approximate Chemical Shift (ppm)
CH-CHs 50 - 55
O-CH: 65-70
CHs 15-20

Note: The cis-stereochemistry should result in a single set of signals for the two methyl groups
and the corresponding methine and methylene carbons.

Mass Spectrometry (MS)

Principle: Mass spectrometry provides information about the molecular weight and
fragmentation pattern of the molecule, which aids in structural confirmation. For the
hydrochloride salt, electrospray ionization (ESI) is a suitable soft ionization technique.

Protocol:

» Sample Preparation: Prepare a dilute solution of the sample (1-10 pg/mL) in a suitable
solvent such as methanol or acetonitrile/water.

e Instrument: A mass spectrometer equipped with an ESI source (e.g., a single quadrupole,
triple quadrupole, or time-of-flight analyzer).

o Parameters (Positive lon Mode):

lonization Mode: ESI+.

o

[¢]

Capillary Voltage: 3-4 kV.

o

Cone Voltage: 20-40 V (can be optimized).

[e]

Source Temperature: 100-150 °C.

o

Desolvation Temperature: 250-400 °C.
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» Data Analysis: Look for the molecular ion peak corresponding to the free base ([M+H]*). The
presence of the hydrochloride salt may lead to the observation of adduct ions.

Expected Mass Spectral Data:

lon miz
[M+H]* (protonated free base) 116.1
[M+Na]* (sodium adduct of free base) 138.1

Note: The observation of the protonated free base at m/z 116.1 is the primary indicator of the
correct molecular weight. Fragmentation patterns can be studied using tandem MS (MS/MS) to
further confirm the structure.

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC is a powerful technique for assessing the purity of a compound and for
separating stereoisomers. For a small, polar, and basic molecule like cis-3,5-
dimethylmorpholine hydrochloride, a reversed-phase or a HILIC (Hydrophilic Interaction
Liguid Chromatography) method is suitable. Due to the lack of a strong chromophore, a
universal detector like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering
Detector (ELSD) is recommended. Alternatively, derivatization can be employed for UV
detection.[2][6][7]

Purity Determination (Reversed-Phase HPLC)

Protocol:

o Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent to a
concentration of approximately 1 mg/mL.

e Instrumentation:

o HPLC system with a pump, autosampler, column oven, and a suitable detector (CAD,
ELSD, or MS).

o Column: A C18 column (e.g., 4.6 x 150 mm, 3.5 um) is a good starting point.
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o Chromatographic Conditions (Starting Method):

Mobile Phase A: 0.1% Formic acid in water.

o

Mobile Phase B: Acetonitrile.

[¢]

Gradient: 5% B to 95% B over 15 minutes.

[e]

[e]

Flow Rate: 1.0 mL/min.

(¢]

Column Temperature: 30 °C.

[¢]

Injection Volume: 5-10 pL.

o Data Analysis: Integrate the peak areas to determine the purity of the compound. The
method should be validated according to USP <621> and ICH Q2(R1) guidelines.[1][8]

Chiral Purity Determination

Principle: To confirm the cis-stereochemistry and assess enantiomeric purity, a chiral HPLC
method is required. Polysaccharide-based chiral stationary phases are often effective for the
separation of enantiomers of cyclic amines.

Protocol:

o Sample Preparation: Same as for purity determination.

e Instrumentation:
o HPLC system with a UV detector (if a derivatizing agent is used) or a polarimeter.
o Column: A polysaccharide-based chiral column (e.g., Chiralpak series).

o Chromatographic Conditions (Exemplary):

o Mobile Phase: A mixture of hexane/isopropanol or hexane/ethanol with a small amount of
an amine modifier (e.g., diethylamine) to improve peak shape. The exact ratio needs to be
optimized.
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o Flow Rate: 0.5-1.0 mL/min.

o Column Temperature: 25 °C.

o Data Analysis: The cis-isomer should elute as a single peak. The presence of the trans-
isomer would appear as a separate peak. Enantiomeric separation of the cis-isomer would
result in two peaks if the sample is a racemic mixture of the cis-enantiomers.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Principle: FT-IR spectroscopy is used to identify the functional groups present in a molecule.
For cis-3,5-dimethylmorpholine hydrochloride, the key features will be the N-H stretches of
the secondary ammonium salt and the C-O and C-N stretches of the morpholine ring. The
spectrum of the hydrochloride salt will differ significantly from that of the free base, particularly
in the N-H stretching region.[9][10]

Protocol:

o Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry
KBr powder and pressing it into a transparent disk. Alternatively, acquire the spectrum using
an Attenuated Total Reflectance (ATR) accessory.

e Instrument: A FT-IR spectrometer.
e Parameters:
o Spectral Range: 4000-400 cm~1.
o Resolution: 4 cm~2.
o Number of Scans: 16-32.
o Data Analysis: Identify the characteristic absorption bands.

Expected FT-IR Absorption Bands:
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Functional Group Wavenumber (cm—?) Description

Characteristic of secondary

N-H* Stretch (Ammonium) 2700-2250 (broad) )
amine salts.[9]
C-H Stretch (Aliphatic) 2950-2850 Methyl and methylene groups.
] Bending vibration of the N-H
N-H* Bend (Ammonium) 1600-1500
bond.
Stretching vibration of the
C-O Stretch (Ether) 1150-1085 ether linkage in the morpholine
ring.
) Stretching vibration of the C-N
C-N Stretch (Amine) 1250-1020

bond.

Method Validation

All analytical methods used for the characterization and release of pharmaceutical ingredients
must be validated to ensure they are suitable for their intended purpose. The validation should
be performed according to the guidelines provided by the International Council for
Harmonisation (ICH) Q2(R1) and the United States Pharmacopeia (USP) <1225>.[8][11]

The following validation parameters should be considered:

o Specificity: The ability to assess the analyte unequivocally in the presence of components
that may be expected to be present.

o Linearity: The ability to obtain test results that are directly proportional to the concentration of
the analyte.

e Range: The interval between the upper and lower concentrations of the analyte in the
sample for which the method has been demonstrated to have a suitable level of precision,
accuracy, and linearity.

e Accuracy: The closeness of the test results obtained by the method to the true value.
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e Precision: The degree of agreement among individual test results when the method is
applied repeatedly to multiple samplings of a homogeneous sample. This includes
repeatability, intermediate precision, and reproducibility.

o Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but
not necessarily quantitated as an exact value.

o Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be
guantitatively determined with suitable precision and accuracy.

e Robustness: A measure of the method's capacity to remain unaffected by small, but
deliberate variations in method parameters.

Conclusion

The comprehensive characterization of cis-3,5-dimethylmorpholine hydrochloride requires
the application of a suite of orthogonal analytical techniques. NMR spectroscopy is
indispensable for structural elucidation, while mass spectrometry confirms the molecular
weight. FT-IR spectroscopy provides valuable information about the functional groups and
confirms the salt form. HPLC is crucial for the determination of purity and for the analysis of
stereoisomers. The protocols outlined in this application note provide a robust framework for
the thorough characterization of this compound, ensuring its quality and suitability for its
intended use. All methods should be appropriately validated to meet regulatory requirements.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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